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Compound of Interest

Compound Name: K67

Cat. No.: B15606711

The proper disposal of chemical reagents is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals,
understanding the specific procedures for waste management is paramount. This guide
provides essential safety and logistical information for the proper disposal of products identified
as "K67," acknowledging that this designation may apply to different chemical compositions.

It is imperative to consult the Safety Data Sheet (SDS) specific to the "K67" product in your
possession to ensure adherence to correct disposal protocols. The hazard profile and,
consequently, the disposal requirements can vary significantly between products with similar
names.

Identifying Your K67 Product

The name "K67" is used for various chemical products with different hazard classifications. The
initial step is to identify the nature of your specific K67 substance by reviewing its SDS.

e Hazardous K67 (e.g., JP-K67): Often used as a printing ink for industrial marking, this
formulation is a highly flammable liquid and vapor. It is toxic if swallowed, in contact with
skin, or inhaled, and causes serious eye irritation.[1] Key hazardous components may
include methyl ethyl ketone (MEK).

» Non-Hazardous K67: Some products, such as certain lubricating oils or drain cleaners, may
also be labeled K67. These are typically mixtures of inorganic and organic compounds in
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mineral oil or aqueous solutions of non-pathogenic bacteria and are classified as non-

hazardous.

Safety and Handling Precautions

Before initiating any disposal procedures, ensure all appropriate personal protective equipment

(PPE) is worn.

Precaution Category

Recommendation Source

Eye/Face Protection

Safety glasses with side

shields or goggles.

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, Chlorinated

polyethylene).

Skin and Body Protection

Lab coat, protective clothing. [1]

Respiratory Protection

Use in a well-ventilated area. If
exposure limits are exceeded, o
use a NIOSH-approved

respirator.

Step-by-Step Disposal Procedures for Hazardous

K67

Disposal of hazardous chemical waste must comply with federal, state, and local regulations.[2]

The following steps provide a general guideline for the disposal of flammable and toxic K67

formulations.

o Waste Collection:

o Collect waste K67 in a designated, compatible, and properly labeled hazardous waste

container.[3][4] The container should be made of a material that will not react with the

waste.

o Ensure the container is kept tightly closed except when adding waste.[1][3][4]
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o Do not mix K67 waste with other incompatible waste streams.[4] For example,
halogenated and non-halogenated solvent wastes should generally be kept separate.[3]

e Labeling:

o Clearly label the waste container with the words "Hazardous Waste" and the full chemical
name of the contents.[3][4] Do not use abbreviations or chemical formulas.[4]

o Indicate the date when the container becomes full.[3]
o Storage:

o Store the waste container in a designated, well-ventilated, and secure area, away from
sources of ignition such as heat, sparks, or open flames.[2][5]

o Secondary containment should be used to prevent spills.[4]
e Disposal Method:
o Never dispose of hazardous K67 down the drain or in the regular trash.[2][3]

o The recommended disposal method for flammable liquid waste is through a licensed
hazardous waste disposal contractor, who will typically use incineration.[2]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and disposal of the hazardous waste.[3]

Disposal Procedures for Non-Hazardous K67

For K67 products explicitly identified as non-hazardous by the manufacturer's SDS, disposal is
simpler but still requires care.

e Confirmation of Non-Hazardous Status: Double-check the SDS to confirm that there are no
specific disposal requirements or hazards.[6]

o Small Quantities: For some non-hazardous, water-soluble materials, disposal down the
sanitary sewer with copious amounts of water may be permissible.[3] However, always verify
this with your local regulations and institutional policies.
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e Solid Waste: If the non-hazardous K67 is a solid or absorbed onto an inert material, it may
be acceptable for disposal in the regular trash.[3]

e Consult EHS: When in doubt, always consult your institution's EHS department for guidance.

Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates the general decision-making process for the proper disposal of
chemical waste like K67 in a laboratory setting.
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Logical workflow for chemical waste disposal.
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By following these guidelines and always prioritizing the information in the specific product's
SDS, laboratory professionals can ensure the safe and compliant disposal of K67 and other
chemical wastes, fostering a secure and environmentally conscious research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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